Cas no 342789-81-5 (1-Butyl-3-methylimidazolium methanesulfonate)

• Product Name: 1-Butyl-3-methylimidazolium methanesulfonate
• CAS No: 342789-81-5
• MF: C₉H₁₈N₂O₃S
• MW: 234.3158
• MDL: MFCD06798173
• CID: 92765
• PubChem ID: 354334864
• Update Time: 2024-11-01

1-Butyl-3-methylimidazolium methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-n-Butyl-3-methylimidazolium methanesulfonate
• 1-Butyl-3-methylimidazolium Methanesulfonate
• 1-butyl-3-methylimidazol-3-ium,methanesulfonate
• 3-butyl-1-methyl-1H-Imidazolium methanesulfonate
• BASIONIC ST 78
• Basionics® ST 78
• 1-Butyl-3-methylimidazolium methylsulfonate
• DSSTox_RID_82641
• DSSTox_CID_27888
• DSSTox_GSID_47912
• PUHVBRXUKOGSBC-UHFFFAOYSA-M
• Tox21_200589
• TRA0042226
• B3231
• 1-Butyl-3-me
• 1-Butyl-3-methylimidazolium methanesulfonate

• MDL： MFCD06798173
• Inchi： 1S/C8H15N2.CH4O3S/c1-3-4-5-10-7-6-9(2)8-10;1-5(2,3)4/h6-8H,3-5H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： PUHVBRXUKOGSBC-UHFFFAOYSA-M
• SMILES： S(C([H])([H])[H])(=O)(=O)[O-].N1(C([H])=C([H])[N+](C([H])([H])[H])=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 234.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 74.4

Experimental Properties

• Color/Form: Light blue or white crystalline powder
• Melting Point: 74.0 to 78.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 246.2 ° f
  Celsius: 119 ° c
  
• PSA: 74.39000
• LogP: 1.35490
• Solubility: Not determined

1-Butyl-3-methylimidazolium methanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314
• Warning Statement： P280,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：2
• Hazard Category Code： 25-34-52/53
• Safety Instruction： S26; S36/37/39; S45; S61
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R22; R34; R52/53
• Packing Group：III
• Packing Group：III
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds